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Introduction
OPC-14714 is a chemical entity primarily recognized for its application in the bioanalytical field,

particularly in support of tuberculosis drug development. This guide provides a concise

overview of its known properties and applications, addressing the core technical information

relevant to its use in a research and development setting. While OPC-14714 is structurally

related to the anti-tuberculosis agent delamanid, it is crucial to note that its primary

documented role is that of an analytical standard rather than a pharmacologically active agent.

Core Physicochemical Properties
A clear understanding of the fundamental physicochemical properties of a compound is

essential for its appropriate handling, storage, and application in experimental workflows. The

key identifiers and properties of OPC-14714 are summarized below.

Property Value Source

CAS Number 203395-84-0 [1]

Molecular Weight 458.39 g/mol [1]

Molecular Formula C₂₃H₂₈BrN₃O₂ [1]
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The predominant application of OPC-14714 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods.[2][3][4] Its structural

similarity to the anti-tuberculosis drug delamanid (OPC-67683) and its metabolites makes it an

ideal candidate for this purpose, as it exhibits similar chromatographic behavior and ionization

efficiency, ensuring accurate and reproducible quantification of the target analytes in complex

biological matrices.[5]

Experimental Protocol: Use of OPC-14714 as an Internal
Standard for Delamanid Quantification in Biological
Matrices
The following protocol outlines a general workflow for the use of OPC-14714 as an internal

standard in the LC-MS/MS analysis of delamanid. This protocol is a composite based on

established methodologies and should be optimized for specific instrumentation and matrices.

1. Preparation of Stock and Working Solutions:

OPC-14714 Stock Solution: Prepare a stock solution of OPC-14714 in an appropriate

organic solvent (e.g., methanol or dimethyl sulfoxide) to a concentration of 1 mg/mL.

Delamanid Stock Solution: Prepare a separate stock solution of delamanid in a suitable

solvent.

Working Solutions: Prepare working solutions of both OPC-14714 and delamanid by serial

dilution of the stock solutions to the desired concentrations for calibration curves and quality

control samples.

2. Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample (e.g., plasma, cerebrospinal fluid), add 200 µL of a protein

precipitation solution (e.g., acetonitrile or methanol) containing OPC-14714 at a fixed

concentration.

Vortex the mixture vigorously for 30 seconds.
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Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 5 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Chromatographic Separation: Employ a suitable C18 reversed-phase column for the

separation of delamanid and OPC-14714. The mobile phase typically consists of a gradient

of an aqueous component (e.g., water with 0.1% formic acid) and an organic component

(e.g., acetonitrile or methanol).

Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in

multiple reaction monitoring (MRM) mode. Optimize the MRM transitions for both delamanid

and OPC-14714 to ensure high selectivity and sensitivity.

4. Data Analysis:

Quantify the concentration of delamanid in the unknown samples by calculating the peak

area ratio of delamanid to OPC-14714 and comparing it to the calibration curve generated

from samples with known concentrations of delamanid and a constant concentration of OPC-

14714.

Logical Workflow for Bioanalytical Method
Development
The following diagram illustrates the logical workflow for developing a bioanalytical method

using OPC-14714 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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